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Compound of Interest

Compound Name: N,N-Diisopropylethylenediamine

Cat. No.: B087191

Audience: Researchers, scientists, and drug development professionals.

Overview

N,N'-Diisopropylethylenediamine is an organic compound featuring an ethylenediamine
backbone with isopropyl groups attached to each nitrogen atom.[1] This structure, particularly
the dual amine functionality and the steric hindrance provided by the isopropyl groups, gives it
unique chemical properties. It is a colorless liquid with a distinct amine odor and is miscible with
water.[1][2] Its versatility makes it a valuable intermediate and ligand in various chemical
applications, including organic synthesis, coordination chemistry, and pharmaceutical
development.[1][3]

Physicochemical Properties and Safety Information

Proper handling and storage of N,N'-Diisopropylethylenediamine are crucial due to its
hazardous nature. It is a flammable liquid and vapor that causes severe skin burns and eye
damage.[2][4][5]

Table 1: Physicochemical Data for N,N'-Diisopropylethylenediamine
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Property Value Reference
Chemical Formula CsH20N2 [3]
Molecular Weight 144.26 g/mol [3]

CAS Number 121-05-1 / 4013-94-9 [2][4]
Appearance Colorless liquid [11[3]
Boiling Point 169-171 °C [6]

Density ~0.798 - 0.828 g/mL at 25 °C [2][6]
Refractive Index ~1.4289 - 1.442 at 20 °C [2][6]

Flash Point 54 °C (129 °F) 2]

Fully miscible in water; soluble
Solubility in organic solvents like ethanol

and acetone.[2][7]

UN Number 2733 /2734 [2][3]

Safety and Handling Precautions:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[4]

e Handling: Use only in a well-ventilated area or under a chemical fume hood.[8] Keep away
from heat, sparks, open flames, and hot surfaces.[4][6] Ground/bond container and receiving
equipment to prevent static discharge.

o Storage: Store in a cool, dry, and well-ventilated place.[4] It is air-sensitive; store away from
air and oxidizing agents.[2] Keep the container tightly closed.[4]

e First Aid: In case of skin contact, immediately remove contaminated clothing and rinse with
water.[4] For eye contact, rinse cautiously with water for several minutes.[4] If inhaled, move
the person to fresh air.[8] If swallowed, do NOT induce vomiting and seek immediate medical
attention.[4][8]
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Key Applications

N,N'-Diisopropylethylenediamine serves as a versatile compound in several scientific fields.

o Organic Synthesis: It is a crucial intermediate in the synthesis of pharmaceuticals, notably
the nootropic drug pramiracetam.[1][9] It is also used to produce other organic compounds,
such as 1,4-diisopropyl-piperazin-2-one.[1][2] Its chiral structure makes it valuable in
asymmetric synthesis for producing enantiopure compounds.[1]

o Coordination Chemistry and Catalysis: The nitrogen atoms readily donate their electron pairs
to form stable coordination complexes with various transition metals, such as copper(ll).[1]
These complexes can exhibit interesting properties like thermochromism.[1][6] It is frequently
used as a ligand for metathesis catalysts, which are important in rearranging carbon-carbon
double bonds.[1][2]

o Drug Development: Historically, it was a key lead compound in the development of the anti-
tuberculosis drug Ethambutol.[1] More recently, it has been incorporated into pH-sensitive
polymers for creating self-assembled micelles used in targeted drug delivery systems for
cancer therapy.[1]
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Caption: Logical relationships of key application areas.

Experimental Protocols

This protocol describes the synthesis of N,N'-Diisopropylethylenediamine from N,N-
diisopropylamino chloroethane hydrochloride, adapted from patent literature.[9] This method is
noted for its high yield and use of readily available materials.[9]

Table 2: Effect of Temperature and Pressure on Ammonolysis Reaction Yield

Temperature Pressure Reaction Time .
Yield (%) Reference
(°C) (MPa) (hours)
120 6 Not Specified 91.07 [1]
120 35 5 84.76 [1]
80 2 2 Not Specified [1]

Materials and Reagents:

e N,N-diisopropylamino chloroethane hydrochloride (raw material)
e Liquid ammonia (NHs)

e Benzene (solvent)

» High-pressure reactor with stirring and temperature control

¢ Sodium hydroxide (NaOH) solution

e Separatory funnel

« Distillation apparatus

Procedure:

e Reactor Setup: Add 93g (0.465 mol) of N,N-diisopropylamino chloroethane hydrochloride
and 279g of benzene into a high-pressure reactor.[9]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://patents.google.com/patent/CN1634856A/en
https://patents.google.com/patent/CN1634856A/en
https://www.benchchem.com/product/b087191
https://www.benchchem.com/product/b087191
https://www.benchchem.com/product/b087191
https://patents.google.com/patent/CN1634856A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Ammonia Addition: Seal the reactor and introduce 1199 (7 mol) of liquid ammonia.[9] The
molar ratio of the hydrochloride raw material to ammonia should be between 1:5 and 1:15.[9]

Reaction: Increase the temperature to 120°C over 3 hours, allowing the pressure to rise to 6
MPa.[9] Maintain these conditions for 2-6 hours with continuous stirring.[9]

Cooling and Depressurization: After the reaction is complete, cool the reactor to room
temperature and carefully vent the excess ammonia.

Work-up: Transfer the reaction mixture to a separatory funnel. Add a strong base solution
(e.g., NaOH) to neutralize the hydrochloride and bring the pH to 12.5-13.5.[10]

Extraction: Separate the organic layer (benzene containing the product). The aqueous layer
can be extracted again with benzene to maximize recovery.

Purification: Combine the organic layers and remove the benzene solvent under reduced
pressure. The crude product is then purified by distillation to yield N,N'-
Diisopropylethylenediamine.[1]
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1. Reactor Setup
- Add N,N-diisopropylamino
chloroethane HCI and Benzene
to high-pressure reactor

:

2. Ammonia Addition
- Seal reactor
- Introduce liquid ammonia

:

3. Ammonolysis Reaction
- Heat to 80-120°C
- Pressure at 2-6 MPa
- Stir for 2-6 hours

:

4. Cool & Depressurize
- Cool to room temperature
- Vent excess ammonia

:

5. Work-up & Neutralization
- Transfer mixture
- Add NaOH solution (pH > 12.5)

:

6. Phase Separation
- Separate organic layer
(contains product)

:

7. Purification
- Remove solvent
- Purify by distillation

End Product
(Pure N,N'-Diisopropylethylenediamine)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N,N'-Diisopropylethylenediamine.
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This protocol provides a general framework for using N,N'-Diisopropylethylenediamine as a
bidentate ligand to form a metal complex for a catalytic reaction.

Materials and Reagents:

N,N'-Diisopropylethylenediamine

Metal precursor (e.g., a salt of copper, ruthenium, etc.)
Anhydrous, deoxygenated solvent (e.g., THF, Toluene)
Substrate for the catalytic reaction

Schlenk line or glovebox for inert atmosphere operations
Magnetic stirrer and hotplate

Procedure:

o Ligand-Metal Complex Formation: a. In an inert atmosphere (glovebox or Schlenk line),
dissolve the metal precursor in the anhydrous solvent in a Schlenk flask. b. In a separate
flask, dissolve an equimolar amount of N,N'-Diisopropylethylenediamine in the same solvent.
c. Slowly add the ligand solution to the stirring metal precursor solution at room temperature.
d. Stir the mixture for a specified time (e.g., 1-4 hours) to allow for complete complex
formation. The formation of the complex may be indicated by a color change.

Catalytic Reaction: a. To the flask containing the newly formed catalyst complex, add the
substrate for the reaction. b. If required, add any other reagents or co-catalysts. c. Heat the
reaction mixture to the desired temperature and monitor its progress using an appropriate
analytical technique (e.g., TLC, GC-MS).

Product Isolation: a. Once the reaction is complete, cool the mixture to room temperature. b.
Quench the reaction if necessary (e.g., by adding water or a specific quenching agent). c.
Extract the product into a suitable organic solvent. d. Dry the organic layer over an
anhydrous drying agent (e.g., MgSOa), filter, and concentrate the solvent in vacuo. e. Purify
the crude product using column chromatography, distillation, or recrystallization.
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Caption: General workflow for using N,N'-Diisopropylethylenediamine as a ligand.
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Characterization and Quality Control

The identity, purity, and structural integrity of synthesized or purchased N,N'-
Diisopropylethylenediamine are confirmed using a combination of spectroscopic and
chromatographic methods.[1] Commercially available purities typically range from 97% to 99%.
[1][11]

Table 3: Spectroscopic and Analytical Data

Technique Expected Results Reference

Shows distinct signals for
1H NMR methyl, methine, secondary [1]

amine, and methylene protons.

v(N-H) ~3300; v(C-H) 2850-
FT-IR (cm™) 3000; 5(N-H) ~1580; v(C-N) [1]
~1130.

Molecular ion peak [M]* at m/z
Mass Spec (EI-MS) 144.26. Fragmentation pattern [1]

dominated by a-cleavage.

Used to determine purity by
comparing the area of the

Gas Chrom. (GC) ] ] [1]
product peak to impurity

peaks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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